Cas no 627-58-7 (2,5-dimethylhexa-1,5-diene)

2,5-dimethylhexa-1,5-diene Properties

Names and Identifiers

• 2,5-dimethylhexa-1,5-diene
• Bimethallyl
• Dimethallyl
• NSC 10813
• 2,5-Dimethyl-1,5-hexadiene
• NSC-10813
• Q27286559
• D89711
• NS00035161
• 627-58-7
• MFCD00008602
• BS-22811
• InChI=1/C8H14/c1-7(2)5-6-8(3)4/h1,3,5-6H2,2,4H
• 2,5-Dimethyl-1,5-hexadiene, 98%
• AKOS015912803
• 2,5-hexadiene
• DTXSID6060844
• UNII-PHN34350EM
• PHN34350EM
• 1,5-Hexadiene, 2,5-dimethyl-
• D0734
• FT-0610421
• CH2=C(CH3)CH2CH2C(CH3)=CH2
• EINECS 211-003-3
• 2,5-dimethyl-hexa-1,5-diene
• 1, 2,5-dimethyl-
• NSC10813
• A833976
• 2,5-diene
• AI3-30528
• 1,5Hexadiene, 2,5dimethyl
• 2,5Dimethylhexa1,5diene
• DTXCID0043503
• +Expand

• MDL： MFCD00008602
• InChIKey： DSAYAFZWRDYBQY-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14/c1-7(2)5-6-8(3)4/h1,3,5-6H2,2,4H3
• SMILES： C=C(C)CCC(=C)C
• BRN： 1697948

Computed Properties

• Exact Mass: 110.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 110.11
• Heavy Atom Count: 8
• Complexity: 84.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.91880
• PSA: 0.00000
• Refractive Index: 1.4310 (589.3 nm)
• Boiling Point: 116°C
• Melting Point: -75.6 ºC
• Vapor Pressure: 24.3±0.1 mmHg at 25°C
• Flash Point: 10.4±13.8 ºC,
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• Color/Form: Colorless flammable liquid.
• Solubility: Insoluble in water.
• Density: 0.7505 g/cm3 (20 ºC)

2,5-dimethylhexa-1,5-diene Security Information

• Symbol: GHS02 GHS07 GHS08
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36-S62
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R36/37/38; R65
• Hazard Level：3
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN 3295 3/PG 2
• Hazard Statement： H225-H304-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P301+P310+P331-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• Storage Condition：Store at 4 ℃, better at -4 ℃
• PackingGroup：II
• Risk Phrases： 11-36/37/38-65
• Signal Word：dangerous
• TSCA：Yes
• HazardClass：3

2,5-dimethylhexa-1,5-diene Customs Data

• HS CODE：2901299090
• Customs Data：

  China Customs Code:

  2901299090

  Overview:

  2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

  Summary:

  2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons